Cas no 101250-90-2 (H-Lys(z)-ol)

• Product Name: H-Lys(z)-ol
• CAS No: 101250-90-2
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• MDL: MFCD00671688
• CID: 2089295
• PubChem ID: 18603233
• Update Time: 2025-05-21

H-Lys(z)-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-6-(benzyloxycarbonylamino)-1-hexanol
• Nε-Z-L-lysinol
• H-L-Lysinol(Z).HCl
• L-Lysinol(Z)
• 101250-90-2
• BENZYL N-[(5S)-5-AMINO-6-HYDROXYHEXYL]CARBAMATE
• Ne-Z-L-lysinol
• benzyl (5S)-5-amino-6-hydroxyhexylcarbamate
• Benzyl (S)-(5-amino-6-hydroxyhexyl)carbamate
• AKOS025289420
• s12250
• H-LYS(Z)-OL
• CS-0442241
• EN300-1085766
• BS-19082
• SCHEMBL2032072
• VCIWOXCDTQASKH-ZDUSSCGKSA-N
• H-Lysinol(Z)
• Carbamic acid, N-[(5S)-5-amino-6-hydroxyhexyl]-, phenylmethyl ester
• MFCD00671688
• H-Lys(z)-ol

• MDL： MFCD00671688
• Inchi： 1S/C14H22N2O3/c15-13(10-17)8-4-5-9-16-14(18)19-11-12-6-2-1-3-7-12/h1-3,6-7,13,17H,4-5,8-11,15H2,(H,16,18)/t13-/m0/s1
• InChI Key： VCIWOXCDTQASKH-ZDUSSCGKSA-N
• SMILES： OC[C@H](CCCCNC(=O)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 266.16300
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 84.58000
• LogP: 2.49390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on H-Lys(z)-ol

Recent Advances in the Application of 101250-90-2 and H-Lys(z)-ol in Chemical Biology and Pharmaceutical Research

The chemical compound 101250-90-2 and the product H-Lys(z)-ol have garnered significant attention in recent years due to their potential applications in chemical biology and pharmaceutical research. These molecules are particularly relevant in the synthesis of peptides and peptidomimetics, which play crucial roles in drug discovery and development. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activities, and potential therapeutic applications.

Recent studies have focused on the structural and functional characterization of 101250-90-2, a key intermediate in the synthesis of complex organic molecules. Researchers have demonstrated its utility in the preparation of protected amino acid derivatives, such as H-Lys(z)-ol, which is widely used in solid-phase peptide synthesis (SPPS). The protective group (Z) in H-Lys(z)-ol ensures the selective deprotection of functional groups, enabling the efficient construction of peptide chains with high purity and yield.

One of the notable advancements in this field is the development of novel synthetic routes for 101250-90-2 and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) reported an optimized protocol for the large-scale production of 101250-90-2, which significantly reduced production costs and improved yield. This breakthrough has facilitated the broader application of this compound in pharmaceutical research, particularly in the synthesis of peptide-based therapeutics.

In addition to its synthetic utility, H-Lys(z)-ol has been investigated for its biological activities. Recent in vitro studies have shown that H-Lys(z)-ol derivatives exhibit promising antimicrobial and anticancer properties. For instance, a research team at the University of Cambridge (2024) identified a series of H-Lys(z)-ol-based peptides that demonstrated potent activity against multidrug-resistant bacterial strains. These findings underscore the potential of H-Lys(z)-ol as a scaffold for the development of new antibiotics.

Furthermore, the application of 101250-90-2 and H-Lys(z)-ol in drug delivery systems has been explored. A study in Advanced Drug Delivery Reviews (2023) highlighted the use of these compounds in the design of peptide-drug conjugates (PDCs), which enhance the targeted delivery of therapeutic agents to specific tissues or cells. This approach minimizes off-target effects and improves the efficacy of treatments for diseases such as cancer and autoimmune disorders.

Despite these advancements, challenges remain in the clinical translation of 101250-90-2 and H-Lys(z)-ol-based therapeutics. Issues such as stability, bioavailability, and scalability need to be addressed to fully realize their potential. Ongoing research is focused on overcoming these barriers through the development of innovative formulation strategies and delivery systems.

In conclusion, the compounds 101250-90-2 and H-Lys(z)-ol continue to be pivotal in chemical biology and pharmaceutical research. Their versatile applications in peptide synthesis, drug discovery, and targeted therapy highlight their importance in advancing modern medicine. Future studies are expected to further elucidate their mechanisms of action and expand their therapeutic potential, paving the way for novel treatments for a wide range of diseases.